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Compound of Interest

Compound Name: Trimethylsilylmethyl azide

CAS No.: 87576-94-1

Cat. No.: B1267221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimethylsilylmethyl azide ((CH₃)₃SiCH₂N₃), also known as azidomethyltrimethylsilane, is a

versatile and stable reagent in organic synthesis. This guide provides a comprehensive

overview of its chemical structure, properties, synthesis, and key applications, particularly in the

context of pharmaceutical and materials science research. Its utility as a safer alternative to

other volatile and explosive azides, coupled with its reactivity in forming crucial carbon-nitrogen

bonds, makes it an invaluable tool for the modern chemist.

Chemical Structure and Formula
Trimethylsilylmethyl azide is an organosilicon compound featuring a trimethylsilyl group

attached to a methyl group which, in turn, is bonded to an azide functional group.

Chemical Formula: C₄H₁₁N₃Si[1]
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Molecular Weight: 129.24 g/mol [1]

CAS Number: 87576-94-1[1]

Structure:

InChI Key: HKBUFTCADGLKAS-UHFFFAOYSA-N[1]

SMILES: C--INVALID-LINK--(C)CN=[N+]=[N-]

Physicochemical and Spectral Data
A summary of the key quantitative data for trimethylsilylmethyl azide is presented in the table

below for easy reference and comparison.

Property Value Reference

Molecular Formula C₄H₁₁N₃Si [1]

Molecular Weight 129.24 g/mol [1]

Boiling Point 92-95 °C

43 °C at 43 mmHg

Density 0.87 g/cm³

Refractive Index 1.430 - 1.434

Flash Point 6 °C

¹H NMR (CDCl₃) δ 0.12 (s, 9H), 2.75 (s, 2H)

IR (νₘₐₓ) 2100 cm⁻¹

Mass Spectrum (m/z) 129, 73

Experimental Protocols
Synthesis of Trimethylsilylmethyl Azide
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This protocol describes the synthesis of trimethylsilylmethyl azide from trimethylsilylmethyl

chloride and sodium azide.

Materials:

Trimethylsilylmethyl chloride ((CH₃)₃SiCH₂Cl)

Sodium azide (NaN₃)

Dried dimethylformamide (DMF)

Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, a mixture of

trimethylsilylmethyl chloride (0.20 mol) and sodium azide (0.24 mol) is prepared in dried

dimethylformamide.

The reaction mixture is heated to 80 °C and maintained at this temperature for 44 hours with

continuous stirring.

After the reaction is complete, the mixture is cooled to room temperature.

The product, trimethylsilylmethyl azide, is isolated by distillation under reduced pressure.

Expected Yield: 97%

Safety Note: While trimethylsilylmethyl azide is considered more stable than other low

molecular weight azides, all reactions involving azides should be conducted in a well-ventilated

fume hood with appropriate personal protective equipment, including safety glasses, lab coat,

and gloves. A blast shield is also recommended.

Amination of Aryl Grignard Reagents

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilylmethyl-azide-structure-synthesis-and-applications
https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilylmethyl-azide-structure-synthesis-and-applications
https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilylmethyl-azide-structure-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol provides a typical procedure for the amination of an aryl Grignard reagent using

trimethylsilylmethyl azide to produce anilines.

Materials:

Aryl bromide (e.g., bromobenzene)

Magnesium turnings

Anhydrous diethyl ether

Trimethylsilylmethyl azide ((CH₃)₃SiCH₂N₃)

Standard glassware for Grignard reactions (three-necked flask, dropping funnel, condenser)

Procedure:

Prepare the Grignard reagent by reacting the aryl bromide (1.0 equiv.) with magnesium

turnings (1.2 equiv.) in anhydrous diethyl ether under an inert atmosphere (e.g., argon or

nitrogen).

To the freshly prepared ethereal solution of the Grignard reagent at room temperature, add a

solution of trimethylsilylmethyl azide (1.2 equiv.) in diethyl ether dropwise.

Stir the reaction mixture for 3 hours at room temperature.

Upon completion of the reaction, perform a standard aqueous work-up.

Remove the low-boiling substances under reduced pressure to yield the corresponding

aniline.

Key Applications in Research and Development
Trimethylsilylmethyl azide serves as a crucial building block in the synthesis of nitrogen-

containing compounds, which are prevalent in pharmaceuticals and functional materials.

Synthesis of Primary Amines
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One of the most significant applications of trimethylsilylmethyl azide is in the amination of

organometallic reagents, such as Grignard and organolithium compounds.[2] This reaction

provides a convenient and high-yielding route to primary anilines. The mild reaction conditions

and simple work-up procedure make it an attractive method in synthetic organic chemistry.

Precursor to Azomethine Ylides for Heterocycle
Synthesis
Trimethylsilylmethyl azide is an important precursor for the generation of azomethine ylides.

These reactive intermediates can then undergo [3+2] cycloaddition reactions with various

dipolarophiles, such as alkenes, alkynes, and carbonyl compounds, to synthesize a wide range

of five-membered nitrogen-containing heterocycles like pyrrolidines and oxazolidines.

Role in "Click Chemistry"
The azide functionality in trimethylsilylmethyl azide allows it to participate in "click chemistry"

reactions, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This

reaction is a cornerstone of modern medicinal chemistry and drug discovery, enabling the

efficient and specific covalent linking of molecular fragments to create complex molecules with

potential therapeutic applications, including anticancer and antiviral agents.[3][4][5]

Mandatory Visualizations
Synthesis Workflow of Trimethylsilylmethyl Azide
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Caption: Synthesis of Trimethylsilylmethyl Azide.
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Caption: Amination of an Aryl Grignard Reagent.

Role in Click Chemistry for Drug Discovery
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Caption: Application in Click Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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